Cas no 84569-93-7 ((2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate)

84569-93-7 structure
Product name:(2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate
(2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate Chemical and Physical Properties
Names and Identifiers
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- 84569-93-7
- DTXSID30545550
- (2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate
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- Inchi: InChI=1S/C8H13ClO3/c1-5(10)12-6(7(9)11)8(2,3)4/h6H,1-4H3/t6-/m1/s1
- InChI Key: OQCMUCHQNCLMKA-ZCFIWIBFSA-N
Computed Properties
- Exact Mass: 192.0553220Da
- Monoisotopic Mass: 192.0553220Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 2.5
(2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate Related Literature
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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